6-(4-Tert-butylphenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 6-(4-tert-butylphenyl)-3-(2,3-dihydro-1,4-benzodioxin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C21H20N4O2S/c1-21(2,3)14-10-8-13(9-11-14)19-24-25-18(22-23-20(25)28-19)17-12-26-15-6-4-5-7-16(15)27-17/h4-11,17H,12H2,1-3H3
• InChI Key: XKENYPSNHOWLLO-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN3C(=NN=C3S2)C4COC5=CC=CC=C5O4

Description

6-(4-Tert-butylphenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, which make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 6-(4-Tert-butylphenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, it has been suggested that this compound may interact with certain receptors in the brain, leading to changes in neurotransmitter activity.
Biochemical and Physiological Effects
Studies have shown that 6-(4-Tert-butylphenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has various biochemical and physiological effects. For example, this compound has been found to have anxiolytic and antidepressant effects in animal models. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(4-Tert-butylphenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential to produce consistent results. However, one limitation is the lack of understanding of its mechanism of action, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on 6-(4-Tert-butylphenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of study could be the development of more specific and potent compounds based on this structure. Another direction could be the investigation of its potential use in the treatment of various neurological and psychiatric disorders.
Conclusion
In conclusion, 6-(4-Tert-butylphenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound for scientific research. Its potential use in the treatment of various neurological and psychiatric disorders warrants further investigation. However, more research is needed to fully understand its mechanism of action and potential limitations.

Synthesis Methods

The synthesis of 6-(4-Tert-butylphenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the use of various chemical reactions. One method involves the reaction of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid with tert-butylamine in the presence of a coupling agent. This is followed by the reaction of the resulting product with thionyl chloride and sodium azide to form the final compound.

Scientific Research Applications

6-(4-Tert-butylphenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, which make it a promising candidate for further study.